Cas no 1807162-75-9 (Methyl 3-cyano-2,6-dichlorobenzoate)

• Product Name: Methyl 3-cyano-2,6-dichlorobenzoate
• CAS No: 1807162-75-9
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4795444
• Update Time: 2023-08-17

Methyl 3-cyano-2,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2,6-dichlorobenzoate

• Inchi： 1S/C9H5Cl2NO2/c1-14-9(13)7-6(10)3-2-5(4-12)8(7)11/h2-3H,1H3
• InChI Key： SCVVBDPEOJYMPH-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=C(C=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1